Cas no 22907-68-2 (Methyl 3,4-dinitrobenzoate)

• Product Name: Methyl 3,4-dinitrobenzoate
• CAS No: 22907-68-2
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 1068580
• PubChem ID: 15723970
• Update Time: 2025-04-20

Methyl 3,4-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dinitrobenzoate
• 3,4-dinitrobenzoic acid methyl ester
• AKOS025393365
• SCHEMBL5734347
• GH-0718
• Benzoic acid, 3,4-dinitro-, methyl ester
• 22907-68-2
• OPAONOUHSWKDJD-UHFFFAOYSA-N

• MDL： MFCD02149453
• Inchi： 1S/C8H6N2O6/c1-16-8(11)5-2-3-6(9(12)13)7(4-5)10(14)15/h2-4H,1H3
• InChI Key： OPAONOUHSWKDJD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.02258
• Monoisotopic Mass: 226.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives